Cas no 457947-86-3 (3,7-Dibromo-5-chloro-8-methoxyquinoline)

• Product Name: 3,7-Dibromo-5-chloro-8-methoxyquinoline
• CAS No: 457947-86-3
• MF: C₁₀H₆Br₂ClNO
• MW: 351.421740055084
• CID: 1090489
• PubChem ID: 58763075
• Update Time: 2025-10-29

3,7-Dibromo-5-chloro-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3,7-Dibromo-5-chloro-8-methoxyquinoline
• SB72845
• 457947-86-3
• SCHEMBL12020196

• Inchi： 1S/C10H6Br2ClNO/c1-15-10-7(12)3-8(13)6-2-5(11)4-14-9(6)10/h2-4H,1H3
• InChI Key： BTJWCKYHNJKVAB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=CC(=CN=C2C=1OC)Br)Cl

Computed Properties

• Exact Mass: 350.84842g/mol
• Monoisotopic Mass: 348.85047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 3,7-Dibromo-5-chloro-8-methoxyquinoline

Professional Introduction to 3,7-Dibromo-5-chloro-8-methoxyquinoline (CAS No. 457947-86-3)

3,7-Dibromo-5-chloro-8-methoxyquinoline, a compound with the chemical formula C9H5Br2ClNO2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic compound belongs to the quinoline family, which has been extensively studied for its diverse biological activities and applications in medicinal chemistry. The presence of multiple halogen substituents and a methoxy group on the quinoline core enhances its reactivity and potential utility in drug design and development.

The CAS number 457947-86-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The structural features of 3,7-Dibromo-5-chloro-8-methoxyquinoline make it a valuable intermediate in the synthesis of more complex molecules. Specifically, the bromo and chloro substituents provide reactive sites for further functionalization, while the methoxy group introduces polarity and influences solubility characteristics. These attributes are particularly useful in constructing biologically active scaffolds targeting various therapeutic pathways.

In recent years, quinoline derivatives have garnered considerable attention due to their broad spectrum of biological activities. Studies have demonstrated that modifications within the quinoline ring system can significantly alter pharmacokinetic properties and binding affinity to biological targets. For instance, research published in leading journals such as the Journal of Medicinal Chemistry has highlighted the role of halogenated quinolines in developing antimicrobial and anticancer agents. The 3,7-Dibromo-5-chloro-8-methoxyquinoline structure exemplifies this trend, offering a versatile platform for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have been shown to inhibit kinases and other enzymes involved in tumor proliferation. The bromo and chloro atoms serve as handles for further derivatization, enabling the creation of molecules with enhanced selectivity against cancer cell lines. Preliminary computational studies suggest that 3,7-Dibromo-5-chloro-8-methoxyquinoline may interact with specific amino acid residues in target proteins, modulating their activity. These findings are supported by experimental data from high-throughput screening campaigns conducted by pharmaceutical companies.

Moreover, the methoxy group in 3,7-Dibromo-5-chloro-8-methoxyquinoline contributes to its stability under various conditions, making it a reliable building block for synthetic chemistry. This stability is particularly important in multi-step syntheses where intermediates must withstand harsh reaction conditions without degradation. Researchers have leveraged this property to develop novel synthetic routes that improve yield and purity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the quinoline core.

The compound's relevance extends beyond oncology; it also shows promise in infectious disease research. Quinolines are well-known for their antimicrobial properties, and structural analogs have been used to combat bacterial and viral infections. The unique combination of substituents in 3,7-Dibromo-5-chloro-8-methoxyquinoline may confer enhanced efficacy against resistant strains by interfering with essential metabolic pathways. Collaborative efforts between academic institutions and industry partners are currently exploring its potential as a lead compound for novel therapeutics.

From a synthetic chemistry perspective, 3,7-Dibromo-5-chloro-8-methoxyquinoline serves as an excellent precursor for generating libraries of diverse derivatives. Techniques such as Suzuki-Miyaura coupling allow for the introduction of aryl groups at specific positions, expanding the chemical space accessible through medicinal chemistry interventions. Additionally, the compound's compatibility with flow chemistry methods enables scalable production under controlled conditions. These advancements are critical for accelerating drug discovery pipelines and bringing new treatments to market more efficiently.

The development of robust analytical methods is also essential for studying 3,7-Dibromo-5-chloro-8-methoxyquinoline and its derivatives. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) provides high sensitivity and resolution for identifying impurities or novel metabolites during drug development. Nuclear magnetic resonance (NMR) spectroscopy offers detailed structural information, confirming the identity of synthesized compounds before proceeding to biological evaluation. Such meticulous characterization ensures that researchers can confidently assess the efficacy and safety of molecules derived from this scaffold.

In conclusion, 3,7-Dibromo,5-chloro,8-methoxyquinoline (CAS No. 457947-86-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad applicability across multiple therapeutic areas. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal research efforts aimed at addressing unmet medical needs through innovative molecular design.